Cas no 2172182-00-0 (2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172182-00-0
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 6406253
• PubChem ID: 165602778
• Update Time: 2025-10-30

2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599345
• 2-[1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2172182-00-0

• Inchi： 1S/C11H19N3O4/c1-8(4-5-17-2)14-10(7-18-3)9(12-13-14)6-11(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： DLHHQHWSUCAQOC-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(COC)=C(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

2-1-(4-Methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic Acid: A Comprehensive Overview

The compound 2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by the CAS number 2172182-00-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazole derivatives, which have garnered substantial attention in recent years due to their versatile properties and wide-ranging utility in drug discovery and material science.

The molecular structure of this compound is characterized by a central triazole ring, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The triazole ring is further substituted with a methoxymethyl group at the 5-position and an acetic acid moiety at the 4-position. Additionally, the molecule features a 4-methoxybutan-2-yl group, which introduces a branched alkyl chain with a methoxy substituent. This complex structure endows the compound with unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the triazole ring in this compound facilitates hydrogen bonding and π-interactions, making it an ideal candidate for targeting various biological macromolecules such as proteins and nucleic acids. Furthermore, the methoxymethyl and acetic acid groups enhance the compound's solubility and stability, which are critical properties for drug candidates.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of triazole derivatives, offering a green and efficient approach to constructing such complex molecules. Researchers have also explored the use of transition metal catalysts, such as copper(I) salts, to facilitate click chemistry reactions that form the triazole ring efficiently.

The application of this compound extends beyond traditional pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent advancements in materials science have demonstrated that triazole-containing polymers exhibit excellent charge transport properties, which are essential for high-performance electronic devices.

In addition to its chemical applications, this compound has shown potential in biotechnology as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have indicated that certain triazole derivatives can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. This opens up new avenues for developing therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The environmental impact of this compound is another area of interest. Given its structural complexity, understanding its biodegradation pathways is crucial for assessing its ecological safety. Recent research has focused on evaluating the fate of triazole derivatives in aquatic environments, with particular emphasis on their persistence and potential toxicity to aquatic organisms.

In conclusion, the compound 2-1-(4-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid represents a fascinating example of how advanced synthetic techniques and innovative research can lead to molecules with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the fields of chemistry and biology is likely to grow further.